![molecular formula C12H15ClN2O B3024466 1-(3-Chlorobenzoyl)-1,4-diazepane CAS No. 815651-32-2](/img/structure/B3024466.png)
1-(3-Chlorobenzoyl)-1,4-diazepane
Overview
Description
Scientific Research Applications
Synthesis and Biological Significance
1,4-Diazepines are heterocyclic compounds containing two nitrogen atoms within a seven-membered ring structure. These compounds have attracted significant attention due to their wide range of biological activities. The synthesis, reactions, and biological evaluation of 1,4-diazepines have been a focus of scientific research for decades, underscoring their medicinal importance. 1,4-Diazepine derivatives exhibit a variety of biological activities, including antipsychotic, anxiolytic, anthelmintic, anticonvulsant, antibacterial, antifungal, and anticancer properties. These activities suggest that 1,4-diazepine derivatives, by extension possibly including 1-(3-Chlorobenzoyl)-1,4-diazepane, could be explored for potential uses in pharmaceutical industries (Rashid et al., 2019).
Synthetic Utilities
The synthetic versatility of 1,4-diazepine compounds is highlighted by their preparation from various precursors, including o-phenylenediamines. These syntheses often involve condensation reactions with electrophilic reagents, leading to a diverse array of benzimidazoles, quinoxalines, and benzo[diazepines. This underscores the potential for chemical manipulation and functionalization of 1,4-diazepine derivatives, including this compound, to tailor their properties for specific scientific and pharmaceutical applications (Ibrahim, 2011).
Environmental and Pharmacological Applications
Benzodiazepines, a class of compounds related to 1,4-diazepines, have been extensively studied for their pharmacological properties, including their use as sedatives, anxiolytics, and anticonvulsants. The environmental occurrence, fate, and transformation of benzodiazepines in water treatment have also been investigated, indicating the importance of understanding the environmental impacts of these compounds. These studies reflect the broader relevance of diazepine derivatives in both therapeutic and environmental contexts, suggesting areas where this compound could potentially be applied (Kosjek et al., 2012).
Mechanism of Action
Target of Action
The primary target of 1-(3-Chlorobenzoyl)-1,4-diazepane is N-myristoyltransferase (NMT) . NMT is an enzyme that plays a crucial role in the post-translational modification of proteins, which is essential for the survival and virulence of some parasites .
Mode of Action
This compound interacts with its target, NMT, through hydrophobic, π-stacking, and hydrogen bond interactions . These interactions enable the compound to bind to the active site of the enzyme, potentially inhibiting its function .
Biochemical Pathways
Given its target, it is likely that it disrupts the process of protein myristoylation, a critical step in the life cycle of certain parasites .
Pharmacokinetics
The study mentions pharmacokinetic issues with current drugs, suggesting the need for new antileishmanial agents . The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound and their impact on bioavailability would need to be investigated in future studies.
Result of Action
It has been evaluated as an antileishmanial compound, suggesting that it may have effects on the survival and growth of leishmania major promastigotes .
Properties
IUPAC Name |
(3-chlorophenyl)-(1,4-diazepan-1-yl)methanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClN2O/c13-11-4-1-3-10(9-11)12(16)15-7-2-5-14-6-8-15/h1,3-4,9,14H,2,5-8H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEOVIVQFRVLEID-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCN(C1)C(=O)C2=CC(=CC=C2)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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